BE“GHE Foundational & Exploratory
Check Availability & Pricing

Technical Guide: Methyl 4-aminothiophene-3-
carboxylate Hydrochloride

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Methyl 4-aminothiophene-3-
Compound Name:
carboxylate Hydrochloride

Cat. No.: B057268

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Methyl 4-aminothiophene-3-
carboxylate Hydrochloride, a key intermediate in organic synthesis. This document outlines
its fundamental physicochemical properties, a detailed experimental protocol for its synthesis,

and a visual representation of the synthetic pathway.

Core Physicochemical Data

The quantitative properties of Methyl 4-aminothiophene-3-carboxylate Hydrochloride are
summarized in the table below for easy reference and comparison.
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Molecular Weight

193.65 g/mol

[1112][31[4]

Molecular Formula

CeH7NO2S-HCI or

[1112][41[5]

CsHsCINO2S

CAS Number 39978-14-8 [1]12114]
Appearance Brown Powder [5]
Melting Point 203-204°C [5]
Boiling Point 295.9°C at 760 mmHg [5]
Flash Point 132.8°C [5]
Purity >97% [3][6]
SMILES Cl.COC(=0)C1=CSC=C1N [2][4]
InChiKey JGIRDDQLZLXRKQ- 1]

UHFFFAOYSA-N

Synthesis of Methyl 4-aminothiophene-3-

carboxylate

The synthesis of the parent compound, Methyl 4-aminothiophene-3-carboxylate, is a critical

step prior to its conversion to the hydrochloride salt. A common method involves the reaction of

a thiophene precursor with hydroxylamine hydrochloride. The resulting amine can then be

treated with hydrochloric acid to yield the final product.

Experimental Protocol

A representative synthesis for the related 3-aminothiophenes involves the reaction of a 3-

oxotetrahydrothiophene with hydroxylamine hydrochloride.[7] A specific synthesis for the parent

compound, methyl 4-aminothiophene-3-carboxylate, has been reported with high yield.[1] The

following is a generalized protocol based on these findings:

o Reaction Setup: A mixture of methyl 4-oxotetrahydrothiophene-3-carboxylate (1.0 eq) and

hydroxylamine hydrochloride (1.2 eq) is prepared in a suitable polar, inert solvent such as
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methanol or acetonitrile.[1][7]

o Reflux: The reaction mixture is heated to reflux and stirred for a period of 1 to 5 hours.[1][7]
The progress of the reaction can be monitored by techniques such as Thin Layer
Chromatography (TLC).

e Quenching and Extraction: Upon completion, the reaction is cooled to room temperature.
The mixture is then quenched with a saturated sodium bicarbonate solution and extracted
multiple times with an organic solvent like ethyl acetate.[1]

e Drying and Concentration: The combined organic phases are dried over anhydrous sodium
sulfate, filtered, and concentrated under reduced pressure to yield crude methyl 4-
aminothiophene-3-carboxylate.[1]

o Formation of Hydrochloride Salt: The crude product can be dissolved in a suitable solvent
and treated with hydrochloric acid to precipitate the hydrochloride salt, which can then be
isolated by filtration.

Synthetic Workflow

The logical flow of the synthesis of Methyl 4-aminothiophene-3-carboxylate is depicted in the
following diagram.

Methyl 4-oxotetrahydrothiophene-3-carboxylate

Cool Quench with NaHCO3

Hydroxylamine Hydrochloride: Reflux (1h) Extract with Ethyl Acetate

Click to download full resolution via product page
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Caption: Synthetic workflow for Methyl 4-aminothiophene-3-carboxylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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